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Introduction:

Deltasol® controllers, primarily designed for solar thermal and heating systems, offer a robust

and versatile platform for precise temperature regulation that can be adapted for a variety of

laboratory and experimental applications. Their multi-channel sensor inputs, programmable

relay outputs, and data logging capabilities make them a cost-effective solution for automating

and monitoring temperature-sensitive experiments. These application notes provide detailed

protocols for programming and utilizing Deltasol® controllers in common research scenarios.

The core of the Deltasol® controller's functionality lies in its ability to act on temperature

differentials. By strategically placing sensors and programming the controller's switching

temperature differences (ΔT), researchers can create sophisticated and automated

experimental setups. The controller's VBus® data interface allows for real-time monitoring and

data logging, crucial for experimental documentation and analysis.[1][2][3]

Application Note 1: Precise Temperature Control of
a Jacketed Reaction Vessel for Chemical Synthesis
This protocol details the use of a Deltasol® controller to maintain a stable reaction temperature

in a jacketed glass reactor, a common setup in chemical synthesis and process development.

Experimental Protocol:
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System Setup:

A Deltasol® BS Plus controller is used, featuring multiple sensor inputs and relay outputs.

[1]

A jacketed glass reaction vessel is connected to a heating/cooling circulator. The

circulator's pump is wired to a relay output on the Deltasol® controller.

A Pt1000 temperature sensor (Sensor 1) is placed directly into the reaction mixture to

monitor the internal temperature.

A second Pt1000 temperature sensor (Sensor 2) is placed in the thermal fluid of the

circulator to monitor the jacket temperature.

The controller's VBus® port is connected to a DL2 Datalogger for data acquisition.[1]

Controller Programming:

The controller is programmed to operate based on the temperature difference between the

internal reaction temperature (Sensor 1) and a user-defined setpoint.

The relay connected to the circulator pump is activated when the reaction temperature

drops below the setpoint and deactivated when it exceeds the setpoint.

A narrow temperature differential (e.g., 1-2°C) is set to ensure precise temperature control.

Data Logging and Analysis:

The DL2 Datalogger records the temperature data from both sensors at user-defined

intervals.

The logged data can be exported for analysis to verify temperature stability throughout the

reaction.

Quantitative Data Summary:
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Parameter Setting Sensor Monitored Value

Reaction Temperature

Setpoint
80°C Sensor 1 (Internal) 80°C ± 0.5°C

Jacket Temperature Variable Sensor 2 (Jacket)
Fluctuates to maintain

internal T

Switching Differential

(On)
1.0°C below setpoint N/A N/A

Switching Differential

(Off)
0.5°C above setpoint N/A N/A

Data Logging Interval 1 minute N/A N/A

Experimental Workflow Diagram:
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Workflow for Temperature-Controlled Chemical Synthesis

Experimental Setup

Controller Programming

Experiment Execution & Data Collection

Data Analysis

1. Assemble jacketed reactor, circulator, and sensors

2. Wire circulator pump to Deltasol relay

3. Connect Pt1000 sensors to Deltasol inputs

4. Connect DL2 Datalogger via VBus

5. Set target reaction temperature

6. Program temperature differentials for relay control

7. Initiate reaction

8. Real-time temperature monitoring via VBus

9. Datalogger records temperature profiles

10. Export data from DL2 Datalogger

11. Analyze temperature stability and reaction kinetics

Click to download full resolution via product page

Caption: Workflow for temperature-controlled synthesis.
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Application Note 2: Automated Thermal Cycling for
Drug Stability Studies
This protocol outlines the use of a Deltasol® controller to automate thermal cycling, a common

requirement in drug stability testing to simulate different environmental conditions.

Experimental Protocol:

System Setup:

A Deltasol® SL controller is utilized for its versatile programming options.[4]

A temperature-controlled chamber is equipped with both a heating element and a cooling

fan.

The heating element is connected to Relay 1 and the cooling fan to Relay 2 of the

controller.

A Pt1000 sensor (Sensor 1) is placed inside the chamber to monitor the air temperature.

Drug samples are placed within the chamber.

A VBus® to USB interface adapter connects the controller to a PC for remote monitoring

and data logging.[1]

Controller Programming:

The controller's time-controlled thermostat function is used to create a thermal cycling

program.

Two temperature setpoints are defined: a high temperature (e.g., 40°C) and a low

temperature (e.g., 20°C).

The controller is programmed to cycle between these setpoints at specified time intervals

(e.g., 12 hours at high temperature, 12 hours at low temperature).
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Relay 1 (heating) is activated when the chamber temperature is below the high setpoint

during the heating phase.

Relay 2 (cooling) is activated when the chamber temperature is above the low setpoint

during the cooling phase.

Data Logging and Analysis:

The VBus® interface allows for continuous data logging of the chamber temperature on a

connected PC.

The data is analyzed to ensure the thermal cycling protocol was executed accurately and

to correlate any sample degradation with the temperature profiles.

Quantitative Data Summary:

Parameter Setting Duration Relay Activated

High Temperature

Setpoint
40°C 12 hours Relay 1 (Heating)

Low Temperature

Setpoint
20°C 12 hours Relay 2 (Cooling)

Temperature

Tolerance
± 1°C N/A N/A

Data Logging Interval 5 minutes N/A N/A

Signaling Pathway Diagram:
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Control Logic for Thermal Cycling

Deltasol Controller

Internal Timer

Time-controlled thermostat function

Relay 1 (Heater)

Activate if T < 40°C (Heat Phase)

Relay 2 (Cooler)

Activate if T > 20°C (Cool Phase)Phase (Heat/Cool)

Chamber Temp (Sensor 1)

Current Temp

Click to download full resolution via product page

Caption: Control logic for automated thermal cycling.

Application Note 3: Multi-Zone Temperature
Monitoring for Bioreactor Arrays
This protocol demonstrates how a Deltasol® controller with multiple sensor inputs can be used

for cost-effective, simultaneous temperature monitoring of several small-scale bioreactors.

Experimental Protocol:

System Setup:

A Deltasol® MX controller is chosen for its high number of sensor inputs.

An array of four small-scale bioreactors is placed in a water bath for temperature

regulation.

A Pt1000 sensor is inserted into each bioreactor (Sensors 1-4) to monitor the individual

culture temperatures.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1594966?utm_src=pdf-body-img
https://www.benchchem.com/product/b1594966?utm_src=pdf-body
https://www.benchchem.com/product/b1594966?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594966?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A fifth Pt1000 sensor (Sensor 5) is placed in the water bath to monitor the external

temperature.

The Deltasol® MX is connected to a local network via a VBus®/LAN interface adapter for

remote data access.

Controller Programming:

The primary function of the controller in this setup is data acquisition and monitoring, not

active control.

The controller is programmed to display the temperatures of all five sensors.

Alarm functions are set to trigger if the temperature of any bioreactor deviates from a

predefined range, indicating a potential issue with the water bath or an

exothermic/endothermic biological process.

Data Logging and Analysis:

The VBus®/LAN interface allows for real-time streaming of temperature data from all

sensors to a central computer.

This data can be logged and analyzed to compare the temperature profiles of the different

bioreactor cultures and to ensure consistent experimental conditions.

Quantitative Data Summary:

Sensor Location
Target Temperature
Range

Alarm Trigger

Sensor 1 Bioreactor 1 37°C ± 0.5°C > 38°C or < 36°C

Sensor 2 Bioreactor 2 37°C ± 0.5°C > 38°C or < 36°C

Sensor 3 Bioreactor 3 37°C ± 0.5°C > 38°C or < 36°C

Sensor 4 Bioreactor 4 37°C ± 0.5°C > 38°C or < 36°C

Sensor 5 Water Bath 37°C N/A
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Logical Relationship Diagram:

Multi-Zone Bioreactor Monitoring

Bioreactor Array
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Water Bath
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Deltasol MX Controller

Remote Data Logging (VBus/LAN)

VBus Data Stream
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Caption: Logical diagram of multi-zone monitoring.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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